Cas no 1804531-10-9 (4-Cyano-3,6-diiodo-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Cyano-3,6-diiodo-2-(trifluoromethoxy)pyridine
• CAS No: 1804531-10-9
• MF: C₇HF₃I₂N₂O
• MW: 439.899796247482
• CID: 4801481
• Update Time: 2025-10-31

4-Cyano-3,6-diiodo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3,6-diiodo-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HF3I2N2O/c8-7(9,10)15-6-5(12)3(2-13)1-4(11)14-6/h1H
• InChI Key： YEDCINMDONLHEO-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=C(N=C1OC(F)(F)F)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 3.4
• Topological Polar Surface Area: 45.9

Additional information on 4-Cyano-3,6-diiodo-2-(trifluoromethoxy)pyridine

Comprehensive Analysis of 4-Cyano-3,6-diiodo-2-(trifluoromethoxy)pyridine (CAS No. 1804531-10-9)

The compound 4-Cyano-3,6-diiodo-2-(trifluoromethoxy)pyridine (CAS No. 1804531-10-9) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. Its unique structural features, including the presence of cyano, diiodo, and trifluoromethoxy functional groups, make it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery and catalysis, as well as its role in the development of advanced materials.

One of the most intriguing aspects of 4-Cyano-3,6-diiodo-2-(trifluoromethoxy)pyridine is its electronic properties, which are influenced by the electron-withdrawing effects of the cyano and trifluoromethoxy groups. These properties make it a valuable building block for designing organic semiconductors and photovoltaic materials. In recent years, the demand for such compounds has surged due to the growing interest in renewable energy and sustainable technologies. This aligns with the global shift toward green chemistry and the reduction of carbon footprints in industrial processes.

Another area where 4-Cyano-3,6-diiodo-2-(trifluoromethoxy)pyridine shows promise is in medicinal chemistry. The pyridine core is a common motif in many FDA-approved drugs, and the addition of halogen atoms (iodine) and fluorine-containing groups can enhance the bioavailability and metabolic stability of potential therapeutics. Researchers are exploring its use in the synthesis of kinase inhibitors and antiviral agents, which are currently hot topics in the wake of global health challenges. The compound's structural versatility allows for modifications that can target specific biological pathways.

From a synthetic chemistry perspective, 4-Cyano-3,6-diiodo-2-(trifluoromethoxy)pyridine offers numerous opportunities for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in constructing complex organic frameworks used in drug development and material science. The presence of iodine atoms at the 3 and 6 positions makes it an excellent substrate for palladium-catalyzed transformations, which are widely employed in modern organic synthesis. This has led to increased interest from academic laboratories and industrial R&D teams alike.

In the context of environmental sustainability, the compound's fluorinated and iodinated components raise questions about its ecological impact. However, recent advancements in catalytic methods and waste minimization techniques have mitigated some of these concerns. The push for greener synthetic routes has also driven innovation in the production of such high-value intermediates. As a result, 4-Cyano-3,6-diiodo-2-(trifluoromethoxy)pyridine is increasingly being synthesized using atom-economical and energy-efficient protocols.

The compound's physical and chemical properties, such as its melting point, solubility, and stability, are critical for its handling and application. For instance, its solubility in organic solvents makes it suitable for solution-phase synthesis, while its thermal stability ensures compatibility with high-temperature reactions. These characteristics are often highlighted in patent literature and technical datasheets, underscoring its utility in diverse chemical processes.

Looking ahead, the demand for 4-Cyano-3,6-diiodo-2-(trifluoromethoxy)pyridine is expected to grow, particularly in emerging markets for specialty chemicals. Its role in cutting-edge research and industrial applications positions it as a key player in the next generation of chemical innovations. As scientists continue to explore its potential, this compound is likely to remain a focal point in discussions about molecular design and functional materials.